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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Topaz, a deep learning-based
software for particle picking in cryo-electron microscopy (cryo-EM). It details the core principles,
experimental protocols, and performance metrics of Topaz, offering a resource for both new
and experienced users in structural biology and drug development.

Core Principles: Positive-Unlabeled Learning

At the heart of Topaz lies a machine learning strategy known as Positive-Unlabeled (PU)
learning. Unlike traditional binary classification methods that require explicitly labeled positive
and negative examples, PU learning is designed for scenarios where only a small set of
positive examples are labeled, and the rest of the data is unlabeled. This is particularly
advantageous in cryo-EM, where manually identifying and labeling every patrticle (positive
examples) is feasible, but labeling every non-particle region (negative examples) is practically
impossible.

Topaz utilizes a Convolutional Neural Network (CNN) trained within this PU framework. The
process begins with a user providing a sparse set of coordinates for known particles on a
subset of micrographs. The CNN is then trained to distinguish these "positive" regions from the
vast number of "unlabeled" regions. This approach allows the model to learn the features of the
particles of interest without being explicitly told what is not a particle, thereby reducing the
manual labor and potential for bias inherent in creating a comprehensive negative dataset.[1][2]
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The Topaz Particle Picking Workflow

The Topaz particle picking process can be broken down into three main stages: Training,
Inference (Picking), and Extraction.
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Caption: The Topaz particle picking workflow, from model training to final coordinate extraction.

Logical Pathway of Positive-Unlabeled Learning in
Topaz

The PU learning framework in Topaz follows a distinct logical pathway to train the CNN

classifier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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